Cas no 1806972-86-0 (4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806972-86-0
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4883914
• Update Time: 2025-05-22

4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-5(7(10)11)4(9)2-15-6(3)8(12,13)14/h2,7H,1H3
• InChI Key： BVFFWVOVCDDJCD-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806972-86-0)

The compound 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806972-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a valuable scaffold for further modifications.

Recent studies have focused on the synthesis and optimization of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine to explore its utility as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a building block for kinase inhibitors, particularly in targeting cancer-related pathways. The researchers employed a multi-step synthetic route to derivatize the pyridine core, resulting in compounds with enhanced selectivity and potency against specific oncogenic kinases.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine has also been investigated for its potential in agrochemicals. A recent report in the journal Pest Management Science (2024) highlighted its role as a precursor for the synthesis of next-generation herbicides. The compound's fluorinated structure contributes to its ability to disrupt plant metabolic pathways, offering a sustainable alternative to traditional herbicides with lower environmental impact.

Another area of interest is the compound's use in material science, particularly in the development of fluorinated polymers and coatings. Research published in Advanced Materials (2023) explored the incorporation of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine into polymer matrices to enhance their thermal stability and chemical resistance. The study revealed that the compound's fluorinated groups significantly improved the material's performance under extreme conditions, making it suitable for high-tech applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine. A recent review in Organic Process Research & Development (2024) discussed the need for more efficient and cost-effective synthetic methodologies to meet the growing demand for this compound. The authors emphasized the importance of green chemistry principles in optimizing the production process, reducing waste, and minimizing environmental impact.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806972-86-0) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing research efforts. Future studies are expected to further elucidate its potential in drug discovery, agrochemical development, and material science, paving the way for innovative applications and commercial utilization.